Cas no 109019-04-7 (5-bromo-N'-(1E)-(furan-2-yl)methylidene-2-hydroxybenzohydrazide)
5-bromo-N'-(1E)-(furan-2-yl)methylidene-2-hydroxybenzohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-N'-(1E)-(furan-2-yl)methylidene-2-hydroxybenzohydrazide
- (E)-5-Bromo-N'-(furan-2-ylmethylene)-2-hydroxybenzohydrazide
- Benzoic acid, 5-bromo-2-hydroxy-, 2-(2-furanylmethylene)hydrazide
- AKOS000366350
- 5-bromo-N'-[(1E)-(furan-2-yl)methylidene]-2-hydroxybenzohydrazide
- AG-205/04530049
- UPCMLD0ENAT5948144:001
- 5-BROMO-N'-[(E)-(FURAN-2-YL)METHYLIDENE]-2-HYDROXYBENZOHYDRAZIDE
- 109019-04-7
- F1048-0161
- AB00685469-01
- 5-BROMO-2-HYDROXY-BENZOIC ACID FURAN-2-YLMETHYLENE-HYDRAZIDE
- 5-bromo-N-[(E)-furan-2-ylmethylideneamino]-2-hydroxybenzamide
- Z57112961
- 5-bromo-N'-(2-furylmethylene)-2-hydroxybenzohydrazide
-
- Inchi: 1S/C12H9BrN2O3/c13-8-3-4-11(16)10(6-8)12(17)15-14-7-9-2-1-5-18-9/h1-7,16H,(H,15,17)
- InChI Key: CFXZIALXQYYFQZ-UHFFFAOYSA-N
- SMILES: C(NN=CC1=CC=CO1)(=O)C1=CC(Br)=CC=C1O
Computed Properties
- Exact Mass: 307.97965g/mol
- Monoisotopic Mass: 307.97965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 74.8Ų
Experimental Properties
- Density: 1.61±0.1 g/cm3(Predicted)
- pka: 7.68±0.43(Predicted)
5-bromo-N'-(1E)-(furan-2-yl)methylidene-2-hydroxybenzohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1048-0161-2μmol |
5-bromo-N'-[(1E)-(furan-2-yl)methylidene]-2-hydroxybenzohydrazide |
109019-04-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1048-0161-5μmol |
5-bromo-N'-[(1E)-(furan-2-yl)methylidene]-2-hydroxybenzohydrazide |
109019-04-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1048-0161-10μmol |
5-bromo-N'-[(1E)-(furan-2-yl)methylidene]-2-hydroxybenzohydrazide |
109019-04-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1048-0161-20μmol |
5-bromo-N'-[(1E)-(furan-2-yl)methylidene]-2-hydroxybenzohydrazide |
109019-04-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1048-0161-1mg |
5-bromo-N'-[(1E)-(furan-2-yl)methylidene]-2-hydroxybenzohydrazide |
109019-04-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1048-0161-2mg |
5-bromo-N'-[(1E)-(furan-2-yl)methylidene]-2-hydroxybenzohydrazide |
109019-04-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1048-0161-3mg |
5-bromo-N'-[(1E)-(furan-2-yl)methylidene]-2-hydroxybenzohydrazide |
109019-04-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1048-0161-4mg |
5-bromo-N'-[(1E)-(furan-2-yl)methylidene]-2-hydroxybenzohydrazide |
109019-04-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1048-0161-5mg |
5-bromo-N'-[(1E)-(furan-2-yl)methylidene]-2-hydroxybenzohydrazide |
109019-04-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1048-0161-10mg |
5-bromo-N'-[(1E)-(furan-2-yl)methylidene]-2-hydroxybenzohydrazide |
109019-04-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
5-bromo-N'-(1E)-(furan-2-yl)methylidene-2-hydroxybenzohydrazide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 5-bromo-N'-(1E)-(furan-2-yl)methylidene-2-hydroxybenzohydrazide
Introduction to 5-bromo-N'-(1E)-(furan-2-yl)methylidene-2-hydroxybenzohydrazide (CAS No. 109019-04-7)
5-bromo-N'-(1E)-(furan-2-yl)methylidene-2-hydroxybenzohydrazide, a compound with the CAS number 109019-04-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including a bromo substituent and a furan ring, makes it a versatile scaffold for further chemical modifications and biological evaluations.
The molecular formula of this compound can be expressed as C16H12N2O3Br, highlighting its composition of carbon, hydrogen, nitrogen, oxygen, and bromine atoms. The structural features of 5-bromo-N'-(1E)-(furan-2-yl)methylidene-2-hydroxybenzohydrazide include an aldimine linkage between the furan ring and the benzohydrazide moiety. This unique arrangement not only contributes to the compound's reactivity but also opens up possibilities for its use in various synthetic pathways.
In recent years, there has been a growing interest in exploring the pharmacological properties of heterocyclic compounds. The furan ring, in particular, is known for its presence in numerous bioactive molecules, making it a valuable component in medicinal chemistry. The incorporation of a bromo atom into the structure further enhances its potential as a pharmacophore by introducing electrophilic centers that can interact with biological targets.
The benzohydrazide moiety in 5-bromo-N'-(1E)-(furan-2-yl)methylidene-2-hydroxybenzohydrazide is another key feature that contributes to its biological activity. Benzohydrazides have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of these functional groups suggests that this compound may exhibit multiple therapeutic effects, making it a promising candidate for further investigation.
Recent research has demonstrated the importance of structure-activity relationships (SAR) in optimizing the pharmacological properties of drug candidates. By systematically modifying the molecular structure of 5-bromo-N'-(1E)-(furan-2-yl)methylidene-2-hydroxybenzohydrazide, researchers can fine-tune its biological activity to target specific diseases more effectively. For instance, alterations to the position or type of substituents on the benzene ring or the furan ring can significantly influence its interactions with biological receptors.
The synthesis of 5-bromo-N'-(1E)-(furan-2-yl)methylidene-2-hydroxybenzohydrazide involves a series of well-established organic reactions. The aldimine formation between the furan derivative and benzohydrazide is a critical step in constructing the core scaffold of the molecule. This reaction typically proceeds under mild conditions and can be easily scaled up for industrial production.
In addition to its synthetic significance, 5-bromo-N'-(1E)-(furan-2-yl)methylidene-2-hydroxybenzohydrazide has shown potential in preclinical studies as an inhibitor of certain enzymes involved in cancer cell proliferation. The bromo substituent is particularly important in this context, as it can enhance binding affinity to target proteins through halogen bonding interactions. Such interactions are increasingly recognized as key factors in drug design and development.
The use of computational methods has also played a crucial role in understanding the biological activity of this compound. Molecular modeling techniques allow researchers to predict how 5-bromo-N'-(1E)-(furan-2-yl)methylidene-2-hydroxybenzohydrazide interacts with biological targets at the atomic level. These insights can guide further modifications to improve its efficacy and reduce potential side effects.
Ethical considerations are paramount in pharmaceutical research, and 5-bromo-N'-(1E)-(furan-2-yl)methylidene-2-hydroxybenzohydrazide is no exception. Researchers must ensure that all experiments are conducted with strict adherence to regulatory guidelines and ethical standards. This includes proper handling of chemicals, minimizing environmental impact, and ensuring patient safety in clinical trials.
The future prospects for 5-bromo-N'-(1E)-(furan-2-yl)methylidene-2-hydroxybenzohydrazide are promising, with ongoing studies aimed at elucidating its mechanism of action and exploring new therapeutic applications. As our understanding of complex biological systems continues to grow, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases.
109019-04-7 (5-bromo-N'-(1E)-(furan-2-yl)methylidene-2-hydroxybenzohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)